Tetrafluoropyrazine

• IUPAC Name: 2,3,5,6-tetrafluoropyrazine
• InChI: InChI=1S/C4F4N2/c5-1-2(6)10-4(8)3(7)9-1
• InChI Key: VFTWLRXDHOBEDB-UHFFFAOYSA-N
• Canonical SMILES: C1(=C(N=C(C(=N1)F)F)F)F
• Molecular Formula: C4F4N2
• Molecular Weight: 152.05 g/mol
• CAS RN: 13177-77-0

Description

Tetrafluoropyrazine is a chemical compound with the molecular formula C₄F₄N₂ . It is also known as perfluoropyrazine . The compound consists of a pyrazine ring (a six-membered heterocyclic ring containing two nitrogen atoms) with all four hydrogen atoms replaced by fluorine atoms. Its chemical structure is highly electronegative due to the presence of multiple fluorine substituents, making it an interesting compound for various applications.

Synthesis Analysis

The synthesis of tetrafluoropyrazine involves fluorination of pyrazine using appropriate reagents. One common method is the reaction of pyrazine with tetrafluoroboric acid (HBF₄) or other fluorinating agents. The process typically occurs under controlled conditions to ensure high yield and purity.

Molecular Structure Analysis

The molecular structure of tetrafluoropyrazine consists of a six-membered ring with alternating carbon and nitrogen atoms. All four carbon-hydrogen (C-H) bonds are replaced by fluorine atoms (F). The compound is planar, and its symmetry contributes to its unique reactivity. The presence of fluorine atoms enhances its electrophilicity, making it a valuable building block in organic synthesis.

Physical And Chemical Properties Analysis

• Safety : It is essential to handle tetrafluoropyrazine with care due to its potential toxicity. Refer to safety data sheets for proper handling precautions.

Scientific Research Applications

1. Bioorthogonal Chemistry in Live Cell Imaging

Tetrafluoropyrazine and its derivatives have significant applications in bioorthogonal chemistry, particularly in live cell labeling. The study by Devaraj, Weissleder, & Hilderbrand (2008) demonstrated that bioorthogonal tetrazine cycloadditions can effectively target Her2/neu receptors on live human breast cancer cells. This chemistry proves useful for in vitro labeling experiments and potentially for in vivo pretargeted imaging.

2. Synthesis of Fluorinated Compounds with Acaricidal Activity

Tetrafluoropyrazine has been applied in the synthesis of new fluorinated compounds, notably in the creation of fluorinated analogs of Tebufenpyrad, which exhibit strong acaricidal activity. The study by Fustero et al. (2008) highlights the importance of fluorinated pyrazoles in developing compounds with significant bioactive properties.

3. Nucleophilic Substitution and Polysubstitution

Research by Allison et al. (1970) explored the preparation and nucleophilic substitution of tetrafluoropyrazine. This study contributed to understanding the orientational effects of substituents in polysubstitution, crucial for developing specific chemical reactions and new compounds.

4. Creation of Coordination Complexes

Tetrafluoropyrazine-based derivatives have been utilized in creating coordination complexes, potentially useful as starting materials for conducting and magnetic materials. For instance, Cosquer et al. (2009) synthesized a tetrathiafulvalene-based 2-immino-pyrazine derivative, highlighting its potential in material science.

5. Chemical Synthesis and Medicinal Chemistry

The synthetic strategy for creating fluorinated pyrazoles has been leveraged in medicinal chemistry. Surmont et al. (2011) developed a method for synthesizing 3-amino-4-fluoropyrazoles, valuable as building blocks in this field. Their research, detailed in Surmont et al. (2011), underscores the relevance of fluorinated pyrazoles in the development of new pharmaceutical compounds.